2-(3-Methylphenoxy)acetohydrazide
Overview
Description
2-(3-Methylphenoxy)acetohydrazide is a chemical compound with the CAS Number: 36304-38-8. It has a molecular weight of 180.21 and its IUPAC name is 2-(3-methylphenoxy)acetohydrazide . It is a solid at room temperature .
Synthesis Analysis
While specific synthesis methods for 2-(3-Methylphenoxy)acetohydrazide were not found, a general procedure for synthesizing similar compounds involves refluxing compounds like o-cresol, ethyl chloroacetate, and anhydrous potassium carbonate in the presence of dry acetone .Molecular Structure Analysis
The molecular structure of 2-(3-Methylphenoxy)acetohydrazide is represented by the linear formula C9H12N2O2 . The InChI code for this compound is 1S/C9H12N2O2/c1-7-3-2-4-8(5-7)13-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
2-(3-Methylphenoxy)acetohydrazide is a solid at room temperature . It has a molecular weight of 180.21 .Scientific Research Applications
Optical Technology Applications
Hydrazones derived from acetohydrazides have been investigated for their nonlinear optical properties, suggesting their potential in optical device applications such as optical limiters and optical switches. Studies have shown that certain hydrazones exhibit two-photon absorption, making them candidates for optical power limiting behavior, which is crucial for protecting optical sensors from damage by intense light beams (Naseema et al., 2010).
Antimicrobial Applications
Novel imines and thiazolidinones derived from 2-(4-Chloro-3-methylphenoxy)acetohydrazide have been synthesized and shown to possess significant antibacterial and antifungal activities. These compounds were evaluated against various strains, indicating their potential as effective antimicrobial agents (Fuloria et al., 2009).
Analgesic and Anti-inflammatory Applications
Research into 1,3,4-oxadiazole derivatives synthesized from 2-(4-Chloro-3-methylphenoxy)acetohydrazide has shown promising analgesic and anti-inflammatory activities. These derivatives have been tested in rodent models, revealing potent effects compared to other derivatives, highlighting their therapeutic potential in managing pain and inflammation (Dewangan et al., 2015).
Future Directions
While specific future directions for 2-(3-Methylphenoxy)acetohydrazide were not found in the search results, hydrazides and their derivatives have been found to have many commercial and scientific applications, including use in the manufacture of agricultural chemicals, as a powerful reducing agent in fuel cells, plant growth regulators in extractive fields, and antimicrobial drugs in pharmaceutical applications . This suggests potential future directions for research and development involving 2-(3-Methylphenoxy)acetohydrazide.
properties
IUPAC Name |
2-(3-methylphenoxy)acetohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-7-3-2-4-8(5-7)13-6-9(12)11-10/h2-5H,6,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTTHKVPUJUYDDK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60189845 |
Source
|
| Record name | Acetic acid, (3-methylphenoxy)-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60189845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methylphenoxy)acetohydrazide | |
CAS RN |
36304-38-8 |
Source
|
| Record name | 2-(3-Methylphenoxy)acetic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36304-38-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetic acid, (3-methylphenoxy)-, hydrazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036304388 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetic acid, (3-methylphenoxy)-, hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60189845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzene, 1,2,3-trimethoxy-5-[(1E)-2-nitroethenyl]-](/img/structure/B1296158.png)
![3-Nitroimidazo[1,2-a]pyridine](/img/structure/B1296164.png)
